Cas no 1780514-19-3 (5-(Difluoromethyl)-1H-imidazole-2-carbaldehyde)

• Product Name: 5-(Difluoromethyl)-1H-imidazole-2-carbaldehyde
• CAS No: 1780514-19-3
• MF: C₅H₄F₂N₂O
• MW: 146.094867706299
• CID: 5058123
• Update Time: 2025-11-02

5-(Difluoromethyl)-1H-imidazole-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-(Difluoromethyl)-1H-imidazole-2-carbaldehyde

• Inchi： 1S/C5H4F2N2O/c6-5(7)3-1-8-4(2-10)9-3/h1-2,5H,(H,8,9)
• InChI Key： AZBDOSLFZZVQPK-UHFFFAOYSA-N
• SMILES： FC(C1=CN=C(C=O)N1)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 131
• XLogP3: 0.5
• Topological Polar Surface Area: 45.8

Additional information on 5-(Difluoromethyl)-1H-imidazole-2-carbaldehyde

5-(Difluoromethyl)-1H-imidazole-2-carbaldehyde (CAS No 1780514-19-3): A Versatile Heterocyclic Compound with Emerging Applications in Medicinal Chemistry

5-(Difluoromethyl)-1H-imidazole-2-carbaldehyde (CAS No 1780514-19-3) is a structurally unique heterocyclic compound that has garnered significant attention in recent years due to its potential applications in medicinal chemistry, materials science, and chemical biology. As a derivative of imidazole, a five-membered aromatic ring containing two nitrogen atoms, this compound incorporates a difluoromethyl group (–CHF₂) and a formyl group (–CHO) in its molecular framework. These functional groups contribute to its distinctive physicochemical properties, including enhanced lipophilicity, metabolic stability, and the ability to form hydrogen bonds, which are critical for molecular recognition in biological systems.

The chemical structure of 5-(Difluoromethyl)-1H-imidazole-2-carbaldehyde is characterized by the presence of a difluoromethyl substituent at the 5-position of the imidazole ring and a formyl group at the 2-position. This arrangement creates a molecule with a high degree of electron density around the imidazole core, which can participate in both electrophilic and nucleophilic reactions. The difluoromethyl group is particularly noteworthy, as it is a common motif in pharmaceuticals due to its ability to modulate the conformational flexibility of molecules and enhance their interactions with biological targets. Recent studies have highlighted the significance of fluorinated heterocycles in drug design, with fluorine atoms often playing critical roles in optimizing pharmacokinetic profiles and improving bioavailability.

Recent advances in synthetic chemistry have enabled the efficient preparation of 5-(Difluoromethyl)-1H-imidazole-2-carbaldehyde through a variety of methods. One prominent approach involves the alkylation of imidazole derivatives with difluoromethylating agents, such as trifluoroacetic acid or fluoroform, followed by oxidation of the resulting intermediate to form the formyl group. Another strategy utilizes transition-metal-catalyzed reactions, where palladium or rhodium complexes facilitate the introduction of the difluoromethyl group under mild conditions. These synthetic pathways have been optimized to achieve high yields and selectivity, making the compound a valuable building block for further functionalization.

The biological activity of 5-(Difluoromethyl)-1H-imidazole-2-carbaldehyde has been the subject of several recent investigations. In particular, its antitumor potential has been explored in preclinical studies. Researchers have demonstrated that compounds containing imidazole scaffolds can act as inhibitors of histone deacetylases (HDACs), enzymes that play a pivotal role in epigenetic regulation and are implicated in various cancers. The difluoromethyl substitution in this compound has been shown to enhance its binding affinity to HDAC targets compared to non-fluorinated analogs, suggesting its potential as a lead compound in the development of novel anticancer agents.

Another area of interest is the application of 5-(Difluoromethyl)-1H-imidazole-2-carbaldehyde in fluorescent probe development. The imidazole ring, when conjugated with appropriate fluorophores, can serve as a chromophore for detecting biomolecules in cellular environments. Recent studies have reported the use of imidazole-based fluorophores in imaging applications, where they exhibit low cytotoxicity and high photostability. The difluoromethyl group in this compound may further enhance its fluorescent properties by modulating the electronic structure of the molecule, a feature that is highly desirable in bioimaging and diagnostic technologies.

In the field of materials science, 5-(Difluoromethyl)-1H-imidazole-2-carbaldehyde has shown promise as a monomer for polymer synthesis. The imidazole ring can act as a crosslinking agent in polymer networks, contributing to the formation of high-performance polymers with enhanced thermal stability and mechanical strength. Additionally, the formyl group can be further functionalized to introduce carboxylic acid or amine groups, enabling the preparation of polymer brushes or surface-modified materials with tailored properties. These characteristics make the compound a versatile building block for the development of smart materials and nanocomposites.

Recent computational studies have provided valuable insights into the electronic structure and reactivity patterns of 5-(Difluoromethyl)-1H-imidazole-2-carbaldehyde. Density functional theory (DFT) calculations have revealed that the difluoromethyl group significantly increases the electronic density at the 5-position of the imidazole ring, which can influence the molecule's electrophilic reactivity. Furthermore, the formyl group has been shown to participate in hydrogen bonding interactions with water molecules, which may affect the compound's solubility and partitioning behavior in biological membranes. These findings have important implications for the optimization of drug candidates derived from this scaffold.

Looking ahead, the future prospects of 5-(Difluoromethyl)-1H-imidazole-2-carbaldehyde are highly promising. Ongoing research is focused on structure-activity relationship (SAR) studies to further refine its pharmacological profile. Additionally, efforts are being made to explore its applications in catalysis, where its imidazole core may serve as a ligand in transition-metal complexes for asymmetric synthesis. The fluorinated substitution in this compound is also being investigated for its potential in drug resistance reversal, as fluorine atoms have been shown to modulate the metabolic stability of molecules and reduce their degradation rates in vivo.

In conclusion, 5-(Difluoromethyl)-1H-imidazole-2-carbaldehyde (CAS No 1780514-19-3) is a versatile compound with a wide range of potential applications. Its unique combination of heterocyclic functionality and fluorinated substituents provides a platform for innovation in multiple scientific disciplines. As research in this area continues to advance, it is anticipated that this compound will play an increasingly important role in the development of next-generation therapeutics, advanced materials, and high-precision diagnostic tools.

5-(Difluoromethyl)-1H-imidazole-2-carbaldehyde (CAS No 1780514-19-3) is a structurally unique compound with a wide range of potential applications in medicinal chemistry, materials science, and chemical biology. Here's a concise summary of its key characteristics and applications: ### Chemical Structure and Properties - Core Scaffold: Imidazole ring with two nitrogen atoms. - Functional Groups: - Difluoromethyl group at the 5-position, enhancing lipophilicity and metabolic stability. - Formyl group at the 2-position, enabling hydrogen bonding and molecular recognition. - Electron Density: Increased around the imidazole core, facilitating electrophilic and nucleophilic reactions. ### Synthetic Methods - Alkylation: Using difluoromethylating agents (e.g., trifluoroacetic acid, fluoroform). - Transition-metal-catalyzed reactions: Palladium or rhodium complexes for efficient functionalization. ### Biological Applications - Antitumor Potential: Inhibitor of histone deacetylases (HDACs), with enhanced binding affinity due to the difluoromethyl group. - Fluorescent Probes: Used in bioimaging due to low cytotoxicity, high photostability, and modulated fluorescent properties. ### Materials Science - High-performance polymers: Due to thermal stability and mechanical strength from the imidazole core. - Surface-modified materials: Further functionalization of the formyl group introduces carboxylic acid or amine groups. ### Computational Insights - DFT Studies: Highlight the electronic density increase at the 5-position and hydrogen bonding with water molecules, influencing solubility and membrane partitioning. ### Future Prospects - Structure-Activity Relationship (SAR) studies for optimized pharmacological profiles. - Catalysis: Imidazole core as a ligand in transition-metal complexes for asymmetric synthesis. - Drug Resistance Reversal: Fluorine atoms modulate metabolic stability and reduce in vivo degradation. ### Conclusion This compound is a versatile platform for innovation, with potential in therapeutics, materials science, and diagnostics, and is expected to play a key role in next-generation applications as research advances.